Imidazosagatriazinone
Overview
Description
Imidazosagatriazinone is a pyrazolopyrimidine . It is also known by other names such as 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one .
Synthesis Analysis
The synthesis of imidazosagatriazinone and similar compounds has been a topic of research. For instance, a study highlighted the most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines, which are crucial target products and key intermediates .Molecular Structure Analysis
The molecular formula of Imidazosagatriazinone is C17H20N4O2 . The molecular weight is 312.37 g/mol . The IUPAC name is 5-(2-ethoxyphenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one .Chemical Reactions Analysis
Imidazosagatriazinone is part of a broader class of compounds known as imidazotriazinones. These compounds have been studied for their potential in various chemical reactions . For instance, imidazo[1,2-a]pyridines have been synthesized using metal-free direct synthesis methods .Physical And Chemical Properties Analysis
Imidazosagatriazinone has a molecular weight of 312.37 g/mol . Its molecular formula is C17H20N4O2 . The InChIKey is MXQUEDUMKWBYHI-UHFFFAOYSA-N .Scientific Research Applications
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- Application: Imidazolium-based ionic liquids, such as 1-ethyl-3-methylimidazolium acetate, are used for the fractionation of wood, a major renewable chemical and material feedstock .
- Method: The ionic liquids interact with wood biopolymers, leading to better solvation and even covalent interactions with dissolved components .
- Results: The use of these ionic liquids can potentially improve the efficiency and sustainability of lignocellulose processing .
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- Application: Imidazolium salts are used in various biological systems, including antitumor, antimicrobial, antioxidant, and bioengineering applications .
- Method: The properties of these salts, such as amphiphilicity, lipophilicity, and solubility, can be tuned, making them versatile for different applications .
- Results: These salts have shown promising results in various bio-applications, although specific outcomes may vary depending on the application .
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Zeolitic Imidazolate Framework (ZIF) Materials
- Application: ZIF materials, which can be synthesized using imidazolium salts, have potential applications in gas separation, catalysis, sensing and electronic devices, and drug delivery .
- Method: Specific synthesis strategies are used to generate both powder and membrane/film-based ZIF materials .
- Results: The use of ZIF materials can potentially improve the efficiency and effectiveness of the mentioned applications .
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Photo-/Electrocatalytic Water Splitting, CO2 and N2 Reduction
- Application: Zeolitic imidazolate frameworks (ZIFs), which can be synthesized using imidazolium salts, have shown promise in photo-/electrocatalytic water splitting, CO2 reduction, and N2 reduction applications .
- Method: The large number of highly accessible active sites, highly porous structure, and charge separation/transfer ability of ZIFs, as well as their excellent stability against chemical and electrochemical corrosion, make them suitable for these applications .
- Results: The use of ZIF-based catalysts can potentially improve the efficiency of these processes .
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Organocatalysis in Synthetic Chemistry
- Application: Imidazolium zwitterionic molten salts have been used as organocatalysts for selective organic transformations, including syn-selective aza-Henry reaction, Erlenmeyer reaction, synthesis of different heterocycles and their functionalization, and regioselective ring-opening reactions .
- Method: The properties of these salts, such as their room temperature ionic liquid (RTIL) property, allow them to be easily recyclable and subsequently reusable for multiple times without loss of significant catalytic efficiency .
- Results: These ionic-liquid catalysts have shown promising results in various organic transformations .
Future Directions
Imidazosagatriazinone and similar compounds have potential in the treatment of various diseases. For instance, imidazotriazinone compounds have been studied as PDE9 inhibitors, which could be potential targets in a range of CNS diseases . Furthermore, the synthesis of imidazo[1,2-a]pyridines, which are related to Imidazosagatriazinone, is an active area of research .
properties
IUPAC Name |
5-(2-ethoxyphenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c1-4-8-12-14-15(21(3)20-12)17(22)19-16(18-14)11-9-6-7-10-13(11)23-5-2/h6-7,9-10H,4-5,8H2,1-3H3,(H,18,19,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXQUEDUMKWBYHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN(C2=C1N=C(NC2=O)C3=CC=CC=C3OCC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40358476 |
Source
|
| Record name | 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40358476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one | |
CAS RN |
139756-21-1 |
Source
|
| Record name | UK-088800 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0139756211 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-(2-Ethoxyphenyl)-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40358476 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(2-Ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]-7-pyrimidinone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | UK-088800 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E4M9V1JW7V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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